Cas no 1805168-40-4 (Methyl 3-cyano-2-ethyl-6-methoxyphenylacetate)

• Product Name: Methyl 3-cyano-2-ethyl-6-methoxyphenylacetate
• CAS No: 1805168-40-4
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5010206
• Update Time: 2025-10-22

Methyl 3-cyano-2-ethyl-6-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-ethyl-6-methoxyphenylacetate

• Inchi： 1S/C13H15NO3/c1-4-10-9(8-14)5-6-12(16-2)11(10)7-13(15)17-3/h5-6H,4,7H2,1-3H3
• InChI Key： QLGBCJPTRWPRML-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C#N)C(CC)=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 307
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-2-ethyl-6-methoxyphenylacetate

Recent Advances in the Study of Methyl 3-cyano-2-ethyl-6-methoxyphenylacetate (CAS: 1805168-40-4) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 3-cyano-2-ethyl-6-methoxyphenylacetate (CAS: 1805168-40-4) is a chemically synthesized compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyano and methoxy functional groups, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and as a candidate for drug development. Recent studies have explored its applications in various therapeutic areas, including oncology, neurology, and infectious diseases.

The structural features of Methyl 3-cyano-2-ethyl-6-methoxyphenylacetate make it a versatile scaffold for medicinal chemistry. Its cyano group provides a reactive site for further chemical modifications, while the methoxy group enhances its solubility and bioavailability. Researchers have utilized this compound to develop novel inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent kinase inhibitors for cancer therapy.

In addition to its role in drug discovery, Methyl 3-cyano-2-ethyl-6-methoxyphenylacetate has been investigated for its potential as a probe in chemical biology. Its ability to interact with biological macromolecules, such as proteins and nucleic acids, has enabled researchers to study molecular interactions and signaling pathways in greater detail. A recent preprint on bioRxiv highlighted its use in developing fluorescent probes for real-time imaging of cellular processes, offering new insights into disease mechanisms.

The synthesis and optimization of Methyl 3-cyano-2-ethyl-6-methoxyphenylacetate have also been a focus of recent research. Advances in catalytic methods and green chemistry have improved the yield and purity of this compound, making it more accessible for large-scale applications. A 2024 study in Organic Process Research & Development reported a novel, environmentally friendly synthesis route that reduces waste and energy consumption, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite these advancements, challenges remain in the clinical translation of Methyl 3-cyano-2-ethyl-6-methoxyphenylacetate-based therapeutics. Issues such as metabolic stability, toxicity, and pharmacokinetic properties need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of this compound into viable drug candidates.

In conclusion, Methyl 3-cyano-2-ethyl-6-methoxyphenylacetate (CAS: 1805168-40-4) represents a promising avenue for research in chemical biology and drug development. Its multifaceted applications, from medicinal chemistry to molecular probes, underscore its potential to contribute to breakthroughs in treating complex diseases. Continued exploration of its properties and mechanisms will be crucial for unlocking its full therapeutic potential.